Cas no 73746-44-8 (4,5-Diiodo-2-methyl-1H-imidazole)

4,5-Diiodo-2-methyl-1H-imidazole is a halogenated imidazole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—the presence of two iodine atoms at the 4 and 5 positions and a methyl group at the 2 position—enhance its reactivity, making it a valuable intermediate for cross-coupling reactions and heterocyclic modifications. The compound’s high iodine content also facilitates its use in radiolabeling and medicinal chemistry applications. Its stability under standard conditions ensures consistent performance in synthetic workflows. Researchers favor this compound for its versatility in constructing complex molecular frameworks, particularly in the development of bioactive molecules and functional materials.
4,5-Diiodo-2-methyl-1H-imidazole structure
73746-44-8 structure
Product Name:4,5-Diiodo-2-methyl-1H-imidazole
CAS No:73746-44-8
MF:C4H4I2N2
MW:333.896904945374
MDL:MFCD00464337
CID:59510
PubChem ID:630554
Update Time:2025-05-21

4,5-Diiodo-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Diiodo-2-methyl-1H-imidazole
    • 4,5-Diiodo-2-methylimidazole
    • 2-methyl-4,5-diidoimidazole
    • 4,5-diiodo-2-methyl-imidazole
    • 4,5-Dijod-2-methyl-1H-imidazol
    • MFCD00464337
    • AB06210
    • 4,5-Diiodo-2-methyl-1H-imidazole, AldrichCPR
    • EN300-206152
    • ZB1443
    • 4,5-Diiodo-2-methyl-1H-imidazole #
    • 4,5-diiodo-2-methyl-1H-imidazole;4,5-Diiodo-2-methylimidazole
    • Imidazole, 4,5-diiodo-2-methyl-
    • FD7293
    • SY040765
    • 73746-44-8
    • DTXSID80348119
    • AM20100712
    • AS-9162
    • CS-0188426
    • SCHEMBL585021
    • A9497
    • AKOS015853970
    • FT-0617188
    • DB-015297
    • DTXCID20299191
    • MDL： MFCD00464337
    • Inchi： 1S/C4H4I2N2/c1-2-7-3(5)4(6)8-2/h1H3,(H,7,8)
    • InChI Key： WFEZOLYJPCODOA-UHFFFAOYSA-N
    • SMILES： IC1=C(N=C(C)N1)I

Computed Properties

  • Exact Mass: 333.84600
  • Monoisotopic Mass: 333.846
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Color/Form: crystal
  • Density: 2.8±0.1 g/cm3
  • Melting Point: 194-195°C
  • Boiling Point: 434.9 ℃ at 760 mmHg
  • Flash Point: 216.8±24.6 °C
  • Refractive Index: 1.749 
  • PSA: 28.68000
  • LogP: 1.92730
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,5-Diiodo-2-methyl-1H-imidazole Security Information

4,5-Diiodo-2-methyl-1H-imidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Diiodo-2-methyl-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY040765-5g
4,5-Diiodo-2-methylimidazole
 73746-44-8 ≥95%
5g
 ¥1200.00 2025-04-13
Fluorochem
067402-1g
4,5-Diiodo-2-methyl-1H-imidazole
 73746-44-8 97%
1g
 ￡48.00 2022-03-01
Fluorochem
067402-5g
4,5-Diiodo-2-methyl-1H-imidazole
 73746-44-8 97%
5g
 ￡169.00 2022-03-01
Fluorochem
067402-25g
4,5-Diiodo-2-methyl-1H-imidazole
 73746-44-8 97%
25g
 ￡591.00 2022-03-01
Alichem
A069002504-25g
4,5-Diiodo-2-methyl-1H-imidazole
 73746-44-8 95%
25g
 $598.50 2023-09-01
TRC
D455208-10mg
4,5-Diiodo-2-methyl-1H-imidazole
 73746-44-8
10mg
 $ 50.00 2022-06-05
TRC
D455208-50mg
4,5-Diiodo-2-methyl-1H-imidazole
 73746-44-8
50mg
 $ 65.00 2022-06-05
TRC
D455208-100mg
4,5-Diiodo-2-methyl-1H-imidazole
 73746-44-8
100mg
 $ 80.00 2022-06-05
Chemenu
CM187515-25g
4,5-Diiodo-2-methyl-1H-imidazole
 73746-44-8 95%
25g
 $533 2021-08-05
Apollo Scientific
OR10453-1g
4,5-Diiodo-2-methylimidazole
 73746-44-8
1g
 £70.00 2025-02-19

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